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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
synthetic Ceramide 7 to investigate its effects on 3D skin models. The information is intended
to guide researchers in exploring the role of this specific ceramide in skin barrier function,
wound healing, and cellular signaling.

Introduction to Ceramide 7

Ceramides are a class of lipid molecules that are major components of the stratum corneum,
the outermost layer of the epidermis. They play a crucial role in maintaining the skin's barrier
function, preventing water loss, and protecting against environmental insults. There are several
classes of ceramides, and Ceramide 7 (also known as Ceramide AH) is characterized by an a-
hydroxy fatty acid linked to a sphingoid base.[1][2][3][4][5] It is involved in controlling cell
proliferation and differentiation and helps to balance the skin's microflora.[1] Notably, some
commercially available 3D skin models have been reported to lack Ceramide 7, presenting a
unique opportunity to study its specific contributions to skin physiology.[6][7][8][9]
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Applications in 3D Skin Models

The application of synthetic Ceramide 7 to 3D skin models can be utilized to investigate
several key areas of skin biology:

o Skin Barrier Enhancement: To assess the potential of Ceramide 7 to improve the integrity of
the skin barrier, reduce transepidermal water loss (TEWL), and enhance hydration.

e Wound Healing and Epidermal Regeneration: To study the influence of Ceramide 7 on the
processes of re-epithelialization, cell migration, and the expression of markers associated
with wound repair.[10][11][12]

e Modulation of Cellular Signaling: To elucidate the signaling pathways activated by Ceramide
7 that regulate keratinocyte differentiation, proliferation, and inflammatory responses.

» Antimicrobial Effects: To explore the role of Ceramide 7 in modulating the skin microbiome
and its potential to inhibit the growth of pathogenic bacteria.[1]

Experimental Data Summary

The following tables represent hypothetical quantitative data from experiments conducted on
3D skin models treated with synthetic Ceramide 7.

Table 1: Effect of Ceramide 7 on Skin Barrier Function

. Stratum Corneum
Transepidermal Water .
Treatment Group Hydration (Corneometer
Loss (TEWL) (g/m3/h)

Units)
Control (Vehicle) 152+1.8 45.3+3.5
Ceramide 7 (0.1%) 105+1.5 58.7+4.1
Ceramide 7 (0.5%) 81+1.2 65.2+ 3.9

*p < 0.05, **p < 0.01 compared to control.

Table 2: Influence of Ceramide 7 on Wound Healing in a 3D Skin Model

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://basicmedicalkey.com/wound-care-2/
https://wocn.confex.com/wocn/2011am/webprogram/Paper5733.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859193/
https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.bocsci.com/services/boc-nanotm-ceramides.html
https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.benchchem.com/product/b12742535/docs?utm_src=pdf-body#application-notes-and-protocols-for-synthetic-ceramide-7-in-3d-skin-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12742535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Ki-67 Positive Cells

Treatment Group Wound Closure (%) at 48h . .
(Proliferation Index)

Control (Vehicle) 35.6+4.2 158+2.1

Ceramide 7 (0.5%) 58.9+5.1 284 +35

**p < 0.01 compared to control.

Table 3: Cytokine Expression in 3D Skin Models Treated with Ceramide 7 under Inflammatory
Challenge (LPS)

Treatment Group IL-6 Expression (pg/mL) TNF-a Expression (pg/mL)
Control (Vehicle) 2504 +25.1 180.7 +18.9
LPS (1 pg/mL) 850.2 + 70.5 620.4 + 55.3
LPS + Ceramide 7 (0.5%) 425.8 £40.2 310.9+30.1

**p < 0.01 compared to LPS alone.

Experimental Protocols
Protocol 1: Construction of a Full-Thickness 3D Skin
Equivalent

This protocol outlines the generation of a 3D full-thickness skin model, which can be
subsequently used for testing the effects of synthetic Ceramide 7.[13][14][15]

Materials:

Human Dermal Fibroblasts (HDFs)

Human Epidermal Keratinocytes (HEKS)

Fibroblast growth medium

Keratinocyte growth medium
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» Rat tail collagen type |
e Cell culture inserts (e.g., 12-well format)
« DMEM
o Fetal Bovine Serum (FBS)
» Penicillin-Streptomycin solution
Procedure:
o Dermal Equivalent Preparation:
1. Culture HDFs to 80-90% confluency.

2. Prepare a collagen gel solution on ice by mixing rat tail collagen type I, 10x DMEM, and a
neutralizing agent.

3. Harvest and resuspend HDFs in a small volume of fibroblast growth medium.

4. Mix the HDF suspension with the neutralized collagen solution to a final concentration of
2.5 x 1075 cells/mL.

5. Dispense 2 mL of the cell-collagen mixture into each cell culture insert and incubate at
37°C for 1-2 hours to allow for gelation.

6. Add fibroblast growth medium around the inserts and incubate for 5-7 days, changing the
medium every 2-3 days.

o Epidermal Seeding:
1. Culture HEKSs to 80-90% confluency.
2. Harvest and resuspend HEKSs in keratinocyte growth medium.
3. Seed 5 x 10”5 HEKSs onto the surface of the dermal equivalent in each insert.

4. Culture in submerged conditions for 2-3 days.
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 Air-Liquid Interface Culture:
1. Raise the inserts to the air-liquid interface to promote keratinocyte differentiation.
2. Switch to a differentiation-promoting keratinocyte medium.

3. Culture for an additional 10-14 days, changing the medium every 2-3 days.

Protocol 2: Application of Synthetic Ceramide 7 and
Assessment of Skin Barrier Function

Materials:

Full-thickness 3D skin equivalents

Synthetic Ceramide 7

Vehicle control (e.g., a lipid-based formulation without the active ingredient)

Tewameter for TEWL measurement

Corneometer for hydration measurement

Phosphate Buffered Saline (PBS)
Procedure:
o Topical Application:

1. Prepare formulations of synthetic Ceramide 7 at desired concentrations (e.g., 0.1% and
0.5% wi/v) in a suitable vehicle.

2. Topically apply a standardized amount (e.g., 2 mg/cm?) of the Ceramide 7 formulation or
vehicle control to the surface of the 3D skin models.

3. Incubate for 24-48 hours.

o Transepidermal Water Loss (TEWL) Measurement:
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1. Acclimatize the 3D skin models to room temperature and humidity for 30 minutes.

2. Measure the TEWL from the surface of each model using a Tewameter according to the
manufacturer's instructions.[16][17][18][19]

e Stratum Corneum Hydration Measurement:

1. Measure the hydration of the stratum corneum using a Corneometer.[16]
¢ Tissue Harvesting and Analysis:

1. Wash the surface of the skin models with PBS.

2. Harvest the tissue for histological analysis (H&E staining) or lipid extraction for analysis by
chromatography and mass spectrometry.[16]

Protocol 3: In Vitro Wound Healing Assay

Materials:

Full-thickness 3D skin equivalents

Biopsy punch (2 mm) or a wounding device[15]

Synthetic Ceramide 7 formulation (0.5%)

Vehicle control

Imaging system (microscope with a camera)

Image analysis software
Procedure:
e Wound Creation:

1. Create a standardized wound in the center of each 3D skin model using a 2 mm biopsy
punch.[15]
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e Treatment:

1. Immediately after wounding, topically apply the Ceramide 7 formulation or vehicle control.
e Wound Closure Monitoring:

1. Capture images of the wounds at 0, 24, and 48 hours post-wounding.

2. Measure the wound area at each time point using image analysis software.

3. Calculate the percentage of wound closure relative to the initial wound area.
e Immunohistochemistry:

1. At the end of the experiment, fix the skin models in formalin and embed in paraffin.

2. Perform immunohistochemical staining for proliferation markers (e.g., Ki-67) and
differentiation markers (e.g., loricrin, filaggrin).

Signaling Pathways and Visualizations

Ceramides are known to be involved in various signaling pathways that regulate cellular
processes. While the specific pathways for Ceramide 7 are still under investigation, it is
hypothesized to influence keratinocyte differentiation and inflammation through modulation of
protein kinase C (PKC) and NF-kB signaling.
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Caption: Proposed signaling pathway of Ceramide 7 in keratinocytes.
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Caption: Experimental workflow for assessing Ceramide 7 effects.
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Caption: Logical relationship of Ceramide 7 and skin barrier function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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